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Compound of Interest

Compound Name: 3-Bromotetrahydrofuran

Cat. No.: B096772 Get Quote

Introduction: Understanding the Core Risks of a
Versatile Reagent
3-Bromotetrahydrofuran (CAS No. 19311-37-6) is a valuable heterocyclic building block in

modern organic synthesis, particularly in the development of pharmaceutical intermediates.[1]

Its structure, a tetrahydrofuran ring substituted with a bromine atom, provides a versatile

scaffold for introducing the THF moiety into larger molecules through nucleophilic substitution

and other transformations. However, this same structural feature introduces significant, and

often underestimated, laboratory hazards.

This guide moves beyond standard Safety Data Sheet (SDS) summaries to provide

researchers, scientists, and drug development professionals with a deep, mechanistic

understanding of the risks associated with 3-Bromotetrahydrofuran. The primary hazards—

flammability, irritation, and, most critically, the potential for explosive peroxide formation—are

not merely procedural hurdles. They are direct consequences of the molecule's chemical

nature. By understanding the causality behind these risks, laboratory personnel can cultivate a

proactive safety culture built on scientific principles rather than rote memorization of rules. The

protocols described herein are designed as self-validating systems to ensure the integrity of the

chemical and the safety of the researcher.

Section 1: Physicochemical Properties and Hazard
Profile
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A foundational understanding of a chemical's properties is the first step in a robust risk

assessment. 3-Bromotetrahydrofuran is a colorless to light yellow liquid with physical and

chemical properties that dictate its primary hazards.[1]

Property Value Implication / Causality

Molecular Formula C₄H₇BrO
Heterocyclic ether with a

halogen substituent.

Molecular Weight 151.00 g/mol [2]

Boiling Point ~150-155 °C
[1] Relatively low volatility, but

vapors can accumulate.

Density ~1.56 - 1.61 g/cm³
Significantly denser than

water.

Flash Point ~59 °C

Classified as a flammable

liquid. Vapors can form

ignitable mixtures with air.[1]

The Globally Harmonized System (GHS) provides a clear classification of the immediate

hazards associated with 3-Bromotetrahydrofuran.[2]

GHS Classification Hazard Statement Signal Word Pictogram

Flammable Liquids,

Category 3

H226: Flammable

liquid and vapor
Warning 🔥

Skin Irritation,

Category 2

H315: Causes skin

irritation
Warning ❗

Serious Eye Irritation,

Category 2

H319: Causes serious

eye irritation
Warning ❗

STOT SE, Category 3
H335: May cause

respiratory irritation
Warning ❗

Note: Specific toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) for 3-Bromotetrahydrofuran are not readily available in public
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databases. Therefore, the GHS classifications, which are based on available data and

structural analogies, must be regarded as the primary source for assessing acute toxicity.

Section 2: The Critical Hazard of Peroxide
Formation
The most insidious danger associated with 3-Bromotetrahydrofuran, inherited from its parent

structure, tetrahydrofuran (THF), is its propensity to form shock-sensitive and potentially

explosive peroxides upon exposure to atmospheric oxygen.[3] This is not a rare event; it is an

inherent chemical reactivity that proceeds via a free-radical mechanism, often accelerated by

light.

Mechanism of Peroxide Formation: The process is initiated by the abstraction of a hydrogen

atom from a carbon adjacent to the ether oxygen, a position activated towards radical

formation. The resulting radical reacts with molecular oxygen (a diradical) to form a peroxy

radical, which can then abstract a hydrogen from another THF molecule to form a

hydroperoxide and propagate the chain reaction.

Over time, especially upon concentration through evaporation or distillation, these

hydroperoxides can convert into polymeric peroxides and crystalline peroxidic residues. These

residues are highly unstable and can detonate violently when subjected to heat, friction, or

mechanical shock—such as the simple act of twisting a container cap.

Protocol for Peroxide Management
A rigorous, multi-stage protocol is mandatory for all work involving 3-Bromotetrahydrofuran.

Stage 1: Procurement and Receiving

Minimize Inventory: Purchase only the quantity of 3-Bromotetrahydrofuran required for

near-term experiments. Stockpiling is a dangerous practice.

Immediate Dating: Upon receipt, label the container with both the "Date Received" and the

"Date Opened." This is non-negotiable.

Visual Inspection: Before accepting the shipment, visually inspect the container (if possible)

for any signs of crystallization, particularly around the cap and threads. If crystals are
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observed, do not handle the container further and contact your institution's Environmental

Health & Safety (EHS) office immediately.

Stage 2: Storage

Container Integrity: Store in the original, airtight, light-resistant container.

Environment: Store in a cool, dark, well-ventilated area away from heat and direct sunlight.

Segregation: Store in a cabinet designated for flammable liquids, segregated from strong

oxidizing agents and strong bases.

Shelf Life:

Unopened Container: Discard or test for peroxides after 12 months from the date received.

Opened Container: Discard or test for peroxides after 3-6 months from the date opened.

Stage 3: Peroxide Detection Regular testing is a cornerstone of safe handling. Testing must be

performed before any distillation or concentration, and at regular intervals for opened

containers.

Qualitative Test (Potassium Iodide):

Preparation: Add 0.5-1.0 mL of 3-Bromotetrahydrofuran to an equal volume of glacial

acetic acid containing approximately 0.1 g of sodium iodide or potassium iodide crystals.

Observation: A yellow color indicates the presence of low levels of peroxides, while a

brown color signifies a high concentration.

Quantitative Test (Commercial Test Strips):

Use commercially available peroxide test strips according to the manufacturer's

instructions. These provide a semi-quantitative reading of the peroxide concentration (e.g.,

in ppm).

Action Level: If peroxides are detected at a concentration > 25-30 ppm, the solvent must

be decontaminated or disposed of. Do not attempt to distill or concentrate a solvent with
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detectable peroxides.

Stage 4: Peroxide Removal/Decontamination (For Experienced Personnel Only) This

procedure should only be performed by trained personnel with a thorough understanding of the

risks.

Activated Alumina Column: Pass the solvent through a column of activated basic alumina.

This method effectively removes hydroperoxides. The alumina should then be treated as

hazardous waste.

Ferrous Sulfate Reduction: Stir the solvent with a freshly prepared aqueous solution of

ferrous sulfate (FeSO₄). This reduces the peroxides. The two phases must then be

separated.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls dictates that engineering solutions should be the first line of defense,

supplemented by appropriate PPE.

Engineering Controls:

Fume Hood: All handling of 3-Bromotetrahydrofuran, including transfers, reaction setup,

and workup, must be conducted inside a certified chemical fume hood to control flammable

and irritating vapors.

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.

Safety Shower/Eyewash Station: An operational and easily accessible safety shower and

eyewash station are mandatory in the immediate work area.

Personal Protective Equipment (PPE): The selection of PPE must be based on the specific

hazards of 3-Bromotetrahydrofuran.

Eye Protection: Chemical splash goggles are required at all times. A face shield should be

worn over the goggles during procedures with a higher risk of splashing, such as large-

volume transfers.
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Body Protection: A flame-resistant laboratory coat must be worn and fully fastened.

Hand Protection: This is a critical parameter. Standard nitrile gloves offer poor resistance to

many ethers, including THF, and should be considered for splash protection only, to be

changed immediately upon contact.

Recommended: For prolonged handling or immersion, multi-layered gloves or gloves

made of more resistant materials like laminate film (e.g., SilverShield®) or butyl rubber are

strongly recommended.

Causality: The choice of glove material is based on preventing permeation, the process by

which a chemical can pass through the glove material at a molecular level, even without

visible holes. Always consult the glove manufacturer's compatibility charts and inspect

gloves for any signs of degradation before use.
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Caption: PPE selection workflow for 3-Bromotetrahydrofuran.
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Section 4: Handling and Emergency Protocols
Standard Handling Protocol

Pre-Use Checklist: Before handling, confirm the location of the nearest fire extinguisher

(Class B), safety shower, and spill kit. Ensure the fume hood is operational.

Inert Atmosphere: For reactions sensitive to peroxides or for long-term storage of opened

containers, the use of an inert atmosphere (e.g., nitrogen or argon) is best practice.

Grounding: When transferring quantities greater than 500 mL, ground and bond containers

to prevent the buildup of static electricity, which can serve as an ignition source.

Avoid Concentration: Never distill 3-Bromotetrahydrofuran to dryness. Always leave a

residual volume of at least 20% in the distillation flask.

Emergency Protocol: Spill Response
The response to a spill must be swift, logical, and predicated on the scale of the release.
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Minor Spill (<100 mL) Major Spill (>100 mL or Uncontained)

Spill Occurs

Assess Spill Size & Risk

Alert personnel in
immediate area

Minor

Alert everyone in the lab

Major

Cover with inert absorbent
(vermiculite, sand)

Collect material with
non-sparking tools

Place in sealed container
for hazardous waste

Decontaminate area

Extinguish all ignition
sources (if safe to do so)

EVACUATE IMMEDIATELY

Close lab doors
and prevent re-entry

Call Emergency Services
& Institutional EHS

Click to download full resolution via product page

Caption: Decision workflow for spill response.

Emergency Protocol: Fire Response
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam. Do not use water, as it may be ineffective and can spread the flammable liquid.

Procedure: For a small, contained fire, trained personnel may use a fire extinguisher. For any

larger fire, or if the fire is not immediately extinguished, activate the fire alarm, evacuate the

area, and call emergency services.

Hazardous Combustion Products: Fires involving 3-Bromotetrahydrofuran may produce

toxic and corrosive gases, including carbon monoxide, carbon dioxide, and hydrogen

bromide. Firefighters must wear self-contained breathing apparatus (SCBA).

Emergency Protocol: Exposure
Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Section 5: Waste Disposal
All waste containing 3-Bromotetrahydrofuran, including contaminated absorbents from spills

and reaction residues, must be treated as hazardous waste.

Containerization: Collect waste in a dedicated, properly sealed, and clearly labeled

hazardous waste container. The label must include the full chemical name: "Hazardous

Waste: 3-Bromotetrahydrofuran."
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Peroxide Check: Before consolidating waste streams, be aware that mixing peroxide-

containing ethers with other chemicals can lead to violent reactions. If the waste solvent has

been stored for an extended period, it should be tested for peroxides before disposal.

Segregation: Keep halogenated organic waste separate from non-halogenated waste

streams, as per your institution's guidelines.

Disposal: Arrange for pickup and disposal by your institution's EHS office or a licensed

hazardous waste disposal contractor. Never dispose of 3-Bromotetrahydrofuran down the

drain.

Conclusion: A Commitment to Proactive Safety
3-Bromotetrahydrofuran is a powerful tool for chemical synthesis, but its utility is matched by

its inherent hazards. Effective safety is not achieved by simply following a checklist, but by

understanding the chemical principles that drive the risks. The tendency to form explosive

peroxides is the most significant long-term threat and requires unwavering diligence in

inventory management, dating, and testing. By integrating the protocols and the scientific

rationale outlined in this guide into daily laboratory practice, researchers can mitigate these

risks, ensuring a safe environment for discovery and innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096772#3-bromotetrahydrofuran-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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